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Compound of Interest

Compound Name: 4-Hydroxy Trimethoprim-d9

Cat. No.: B15144458

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxy Trimethoprim-d9, a
deuterated analog of a primary metabolite of the antibiotic Trimethoprim. This document is
intended for professionals in research and drug development, offering detailed information on
its properties, its role in bioanalytical methods, and the underlying scientific context of its
application.

Core Compound Data

4-Hydroxy Trimethoprim-d9 is a stable isotope-labeled internal standard used in quantitative
bioanalytical studies, primarily in conjunction with liquid chromatography-mass spectrometry
(LC-MS). The deuteration provides a distinct mass signature, allowing it to be differentiated
from the endogenous, non-labeled 4-Hydroxy Trimethoprim, while maintaining nearly identical
chemical and physical properties. This makes it an ideal tool for correcting for variability during
sample preparation and analysis.

Chemical and Physical Properties

The fundamental properties of 4-Hydroxy Trimethoprim-d9 are summarized in the table
below. These data are compiled from various chemical suppliers and databases.
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Property Value

CAS Number 1794752-40-1
Molecular Formula C14H9oD9N4O4
Molecular Weight 315.37 g/mol
Appearance White to Off-White Solid
Purity Typically >98%

Storage Temperature

-20°C

Synonyms

2,6-Diamino-5-[(3,4,5-
trimethoxyphenyl)methyl]-4(5H)-pyrimidinone-d9

Pharmacokinetic Data of Parent Compound

(Trimethoprim)

Understanding the pharmacokinetics of the parent drug, Trimethoprim, is crucial for designing

studies involving its metabolites. The following table summarizes key pharmacokinetic

parameters of Trimethoprim in humans.

Parameter Value
Bioavailability ~90-100%
Time to Peak Plasma Concentration (Tmax) 1-4 hours
Plasma Protein Binding ~44%

Elimination Half-Life

8-10 hours in adults with normal renal function

Metabolism

Hepatic (10-20% of dose)

Excretion

Primarily renal (50-60% of dose excreted

unchanged in urine within 24 hours)

Mechanism of Action of Trimethoprim
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Trimethoprim is a synthetic antibiotic that functions as a competitive inhibitor of bacterial
dihydrofolate reductase (DHFR). This enzyme is a critical component of the folate synthesis
pathway, which is essential for the production of nucleotides and, consequently, for DNA and
RNA synthesis in bacteria. By blocking this pathway, Trimethoprim prevents bacterial
replication.
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Bacterial Folate Synthesis Pathway and Inhibition by Trimethoprim.

Metabolism of Trimethoprim

Trimethoprim is metabolized in the liver, with 4-Hydroxy Trimethoprim being one of its major
metabolites. The metabolic pathway primarily involves oxidation and demethylation.
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4 Sample Preparation
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-Hydroxy Trimethoprim-d9
(CAS Number: 1794752-40-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144458#4-hydroxy-trimethoprim-d9-cas-number-
1794752-40-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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